Cas no 1583260-36-9 ((2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol)

(2S,3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol is a fluorinated carbohydrate derivative with a protected hydroxyl group, making it a valuable intermediate in synthetic organic chemistry. The stereospecific fluorine substitution at the 3-position, combined with the triisopropylsilyl (TIPS) ether protection, enhances its stability and reactivity in selective glycosylation and nucleophilic reactions. The benzyloxymethyl group further provides versatility for subsequent functionalization. This compound is particularly useful in the synthesis of fluorinated nucleosides, sugar-modified pharmaceuticals, and bioactive molecules, where precise stereocontrol and selective deprotection are critical. Its well-defined configuration ensures reproducibility in complex synthetic routes.
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol structure
1583260-36-9 structure
Product Name:(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
CAS No:1583260-36-9
MF:C22H37FO4Si
MW:412.610691785812
CID:5305727
Update Time:2026-03-10

(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-Deoxy-2-fluoro-2-methyl-5-O-(phenylmethyl)-3-O-[tris(1-methylethyl)silyl]-α-D-erythro-pentofuranose
    • (2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
    • Inchi: 1S/C22H37FO4Si/c1-15(2)28(16(3)4,17(5)6)27-20-19(26-21(24)22(20,7)23)14-25-13-18-11-9-8-10-12-18/h8-12,15-17,19-21,24H,13-14H2,1-7H3/t19-,20-,21+,22+/m1/s1
    • InChI Key: UPAXWQIUPMTAAL-CZYKHXBRSA-N
    • SMILES: O[C@H]1O[C@H](COCC2=CC=CC=C2)[C@H]([C@@]1(F)C)O[Si](C(C)C)(C(C)C)C(C)C

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 452.6±45.0 °C(Predicted)
  • pka: 11.41±0.70(Predicted)

(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-100MG
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
100MG
¥ 1,980.00 2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-250MG
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
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¥ 3,168.00 2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-500MG
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
500MG
¥ 5,280.00 2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-1G
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
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¥ 7,920.00 2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
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¥ 23,760.00 2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
100.0mg
¥1980.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-250.0mg
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
250.0mg
¥3168.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-500.0mg
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
500.0mg
¥5280.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-1.0g
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
1.0g
¥7920.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ865-5.0g
(2S,3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-3-methyl-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
1583260-36-9 95%
5.0g
¥23760.0000 2025-04-12
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